Cas no 2308274-48-6 (1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one)

• Product Name: 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one
• CAS No: 2308274-48-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5412953
• PubChem ID: 145875982
• Update Time: 2025-10-12

1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,7-Dioxa-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one
• 1-{3,7-dioxa-10-azaspiro[5.6]dodecan-10-yl}prop-2-en-1-one
• 2308274-48-6
• EN300-26577768
• Z2285377918
• 1-(3,7-Dioxa-10-azaspiro[5.6]dodec-10-yl)-2-propen-1-one
• 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one

• Inchi： 1S/C12H19NO3/c1-2-11(14)13-6-3-12(16-10-7-13)4-8-15-9-5-12/h2H,1,3-10H2
• InChI Key： NVSIYHLYOMGENI-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CCOCC2)OCC1)(=O)C=C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one

Comprehensive Overview of 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one (CAS No. 2308274-48-6)

The compound 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one (CAS No. 2308274-48-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This spirocyclic compound combines a dioxa-aza framework with a prop-2-en-1-one moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a crosslinking agent or pharmacophore in drug discovery, aligning with the growing demand for novel heterocyclic compounds in modern therapeutics.

In the context of current scientific trends, 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one is often discussed alongside keywords like "bioactive spirocycles", "sustainable synthesis", and "click chemistry applications". These terms reflect the compound's relevance to green chemistry initiatives and its compatibility with microwave-assisted reactions, a hot topic in industrial process optimization. The presence of both ether and enone functionalities in its structure enables diverse reactivity patterns, answering frequent search queries about "multifunctional building blocks" for complex molecule assembly.

From a structure-activity relationship perspective, the spiro5.6dodecane core of this compound offers intriguing conformational rigidity, a property highly sought after in medicinal chemistry for improving target binding selectivity. This characteristic has led to its exploration in neurological research and enzyme inhibition studies, addressing common search trends about "CNS-active scaffolds". The prop-2-en-1-one segment further provides a handle for Michael addition reactions, making it valuable for bioconjugation strategies often queried in proteomics research forums.

The synthetic accessibility of CAS 2308274-48-6 has been enhanced by recent advances in catalytic spirocyclization methods, responding to laboratory professionals' frequent searches for "atom-efficient heterocycle formation". Its logP and hydrogen bonding parameters, calculated to be favorable for blood-brain barrier penetration, have stimulated discussions in ADMET prediction communities. These computational aspects align with the pharmaceutical industry's shift toward in silico screening of compound libraries, a dominant theme in current drug discovery literature.

Material science applications of 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one are emerging in polymer modification research, particularly for creating thermoset resins with improved thermal stability. This connects to trending searches about "high-performance additives" for composite materials. The compound's photoreactive potential also positions it as a candidate for photoaffinity labeling studies, addressing frequent queries about "molecular probe design" in chemical biology circles.

Analytical characterization of this substance typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry, topics consistently ranking high in spectroscopy-related searches. The 3,7-dioxa-10-azaspiro system generates distinctive spectral fingerprints that facilitate structure verification, an important consideration for quality control laboratories handling chiral intermediates. This analytical tractability makes it suitable for GMP manufacturing workflows, a critical requirement in pharmaceutical outsourcing discussions.

Safety assessments of CAS 2308274-48-6 indicate it requires standard laboratory precautions, with particular attention to its acrylamide-like reactivity. This aligns with workplace safety searches for "handling α,β-unsaturated carbonyls". Proper storage conditions and incompatibility profiles are frequently documented in SDS databases, addressing common queries from EHS professionals about chemical stability in research environments.

The commercial availability of 1-{3,7-dioxa-10-azaspiro5.6dodecan-10-yl}prop-2-en-1-one through specialized fine chemical suppliers has expanded in response to growing custom synthesis demands. Procurement-related searches often focus on "bulk quantities" and "isotope-labeled versions", reflecting its utility in tracer studies. The compound's patent landscape shows increasing activity, particularly in bioconjugate vaccine technologies and controlled release formulations, areas generating substantial IP research queries.

Future research directions for this spirocyclic enone may explore its catalytic applications in asymmetric synthesis, a trending topic in organocatalysis literature. The compound's potential as a ligand precursor for transition metal complexes also answers growing interest in coordination chemistry approaches to materials design. These developments position CAS 2308274-48-6 as a compound with cross-disciplinary significance in both academic and industrial research settings.